3-Quinolinecarbonitrile, 8-ethoxy-4-hydroxy-

• IUPAC Name: 8-ethoxy-4-oxo-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C12H10N2O2/c1-2-16-10-5-3-4-9-11(10)14-7-8(6-13)12(9)15/h3-5,7H,2H2,1H3,(H,14,15)
• InChI Key: OHYKCJCRMSLSIA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1NC=C(C2=O)C#N
• Molecular Formula: C12H10N2O2
• DSSTOX Substance ID: DTXSID70640977
• Molecular Weight: 214.22 g/mol
• CAS No.: 61338-29-2

Description

3-Quinolinecarbonitrile, 8-ethoxy-4-hydroxy- is a chemical compound with the molecular formula C12H10N2O2. It is known for its unique structure, which includes a quinoline ring substituted with an ethoxy group at the 8th position, a hydroxy group at the 4th position, and a cyano group at the 3rd position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Quinolinecarbonitrile, 8-ethoxy-4-hydroxy- typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Quinoline Ring: The quinoline ring can be synthesized through the Skraup synthesis, which involves the condensation of aniline with glycerol in the presence of sulfuric acid and an oxidizing agent like nitrobenzene.

Introduction of the Ethoxy Group: The ethoxy group can be introduced via an ethylation reaction using ethyl iodide and a base such as potassium carbonate.

Hydroxylation: The hydroxy group can be introduced through a hydroxylation reaction using reagents like hydrogen peroxide or osmium tetroxide.

Cyanation: The cyano group can be introduced through a cyanation reaction using reagents like sodium cyanide or potassium cyanide under appropriate conditions.

Industrial Production Methods

Industrial production of 3-Quinolinecarbonitrile, 8-ethoxy-4-hydroxy- may involve similar synthetic routes but on a larger scale. The reactions are typically carried out in large reactors with precise control over temperature, pressure, and reaction time to ensure high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

3-Quinolinecarbonitrile, 8-ethoxy-4-hydroxy- undergoes various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The cyano group can be reduced to an amine group using reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium hydroxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, hydrogen peroxide.

Reduction: Lithium aluminum hydride, hydrogen gas with a catalyst.

Substitution: Sodium hydroxide, potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of 3-Quinolinecarbonitrile, 8-ethoxy-4-oxo-.

Reduction: Formation of 3-Quinolinecarbonitrile, 8-ethoxy-4-amino-.

Substitution: Formation of various substituted quinolinecarbonitriles depending on the nucleophile used.

Scientific Research Applications

3-Quinolinecarbonitrile, 8-ethoxy-4-hydroxy- has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Quinolinecarbonitrile, 8-ethoxy-4-hydroxy- involves its interaction with specific molecular targets and pathways. For example, its antimicrobial activity may be attributed to its ability to inhibit the synthesis of nucleic acids or proteins in microbial cells. Its anticancer activity may involve the induction of apoptosis or inhibition of cell proliferation through the modulation of signaling pathways .

Comparison with Similar Compounds

Similar Compounds

3-Quinolinecarbonitrile, 8-methoxy-4-hydroxy-: Similar structure but with a methoxy group instead of an ethoxy group.

3-Quinolinecarbonitrile, 8-ethoxy-4-amino-: Similar structure but with an amino group instead of a hydroxy group.

3-Quinolinecarbonitrile, 8-ethoxy-4-oxo-: Similar structure but with a carbonyl group instead of a hydroxy group.

Uniqueness

3-Quinolinecarbonitrile, 8-ethoxy-4-hydroxy- is unique due to the specific combination of functional groups on the quinoline ring, which imparts distinct chemical and biological properties. The presence of the ethoxy group at the 8th position and the hydroxy group at the 4th position makes it a valuable compound for various applications in scientific research and industry .